Cas no 1115565-50-8 (2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide)

2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide is a structurally complex heterocyclic compound featuring a fused pyrrolo[3,2-d]pyrimidine core with a phenyl substituent at the 7-position. The molecule incorporates a 2,4-dioxo functionality, enhancing its potential as a scaffold for biologically active derivatives. The presence of an acetamide linker connected to a pyridin-3-ylmethyl group suggests potential interactions with target proteins or enzymes, making it a candidate for medicinal chemistry applications. Its well-defined structure and functional group diversity offer opportunities for further derivatization, enabling exploration of structure-activity relationships in drug discovery or biochemical studies. The compound's purity and stability under standard conditions facilitate reliable experimental reproducibility.

2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide structure

1115565-50-8 structure

Product Name:2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide

CAS No:1115565-50-8

MF:C₂₀H₁₇N₅O₃

MW:375.380683660507

CID:5389910

Update Time:2025-06-15

2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 1,2,4,5-Tetrahydro-2,4-dioxo-7-phenyl-N-(3-pyridinylmethyl)-3H-pyrrolo[3,2-d]pyrimidine-3-acetamide
- 2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide
- Inchi： 1S/C20H17N5O3/c26-16(22-10-13-5-4-8-21-9-13)12-25-19(27)18-17(24-20(25)28)15(11-23-18)14-6-2-1-3-7-14/h1-9,11,23H,10,12H2,(H,22,26)(H,24,28)
- InChI Key： YLJXIQOIWIGVPV-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC(NCC2=CC=CN=C2)=O)C(=O)C2NC=C(C3=CC=CC=C3)C=2N1

Experimental Properties

Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 12.61±0.20(Predicted)

2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-8299-2μmol	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-8299-5μmol	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-8299-10μmol	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-8299-20μmol	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8299-1mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	1mg	$54.0	2023-09-10
Life Chemicals	F3411-8299-2mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	2mg	$59.0	2023-09-10
Life Chemicals	F3411-8299-3mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	3mg	$63.0	2023-09-10
Life Chemicals	F3411-8299-4mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	4mg	$66.0	2023-09-10
Life Chemicals	F3411-8299-5mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	5mg	$69.0	2023-09-10
Life Chemicals	F3411-8299-10mg	2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide	1115565-50-8	10mg	$79.0	2023-09-10

2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

Additional information on 2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide

Professional Introduction to Compound with CAS No. 1115565-50-8 and Product Name: 2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide

The compound in question, identified by the CAS number 1115565-50-8, is a sophisticated organic molecule with a distinctive chemical structure. This compound belongs to the class of pyrrolo[3,2-d]pyrimidines, which are heterocyclic scaffolds known for their significant biological activities. The molecular formula and structural features of this compound suggest potential applications in pharmaceutical research and drug development.

The product name, 2-{2,4-dioxo-7-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidin-3-yl}-N-[(pyridin-3-yl)methyl]acetamide, provides detailed insight into its chemical composition. The presence of a pyridin-3-yl moiety indicates a possible interaction with biological targets such as enzymes or receptors. This structural motif is frequently explored in medicinal chemistry due to its ability to modulate biological pathways effectively.

Recent advancements in the field of chemical biology have highlighted the importance of pyrrolo[3,2-d]pyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors or modulators of key cellular processes. The specific substitution pattern in this molecule, including the 2,4-dioxo and phenyl groups, enhances its binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with a similar structural framework may exhibit anti-inflammatory, antiviral, or anticancer properties. The N-[pyridin-3-yl)methyl]acetamide moiety further contributes to its pharmacological profile by enabling favorable interactions with biological systems.

In vitro studies have begun to unravel the mechanism of action for this compound. Initial experiments suggest that it can interact with specific enzymes involved in signal transduction pathways. By modulating these pathways, the compound may influence cellular processes relevant to diseases such as cancer or autoimmune disorders. The precision of its molecular design allows for targeted interactions without off-target effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. This level of synthetic precision is crucial for developing compounds that can progress into clinical trials.

As research continues to evolve, the applications of this compound are likely to expand. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into viable therapeutic options. The combination of computational modeling and experimental validation will be key in optimizing its pharmacological properties.

The safety and efficacy of any new compound must be rigorously evaluated before it can be considered for medical use. Preclinical toxicology studies are underway to assess potential side effects and determine safe dosage ranges. These studies are critical for ensuring that the benefits of the compound outweigh any risks associated with its use.

The regulatory landscape for new pharmaceuticals is complex and requires careful navigation. Manufacturers must adhere to stringent guidelines set forth by global health organizations to ensure product quality and patient safety. The development pipeline for this compound is progressing steadily under these regulatory frameworks.

Future directions for research on this molecule include exploring its potential in combination therapies. By pairing it with other agents that target different aspects of a disease process, researchers may enhance overall treatment efficacy. This approach aligns with current trends in personalized medicine, where tailored combinations are designed based on individual patient profiles.

The economic impact of successful drug development cannot be overstated. Investments in research and development often lead to breakthroughs that improve public health outcomes significantly. The commercialization of innovative compounds like this one has the potential to generate substantial economic benefits while addressing critical medical needs.

In conclusion, the compound identified by CAS number 1115565-50-8 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As scientific understanding continues to advance, opportunities for clinical translation will emerge more clearly.